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Compound of Interest

Compound Name: 2'-Deoxyadenosine-13C10

Cat. No.: B15136241

An In-depth Technical Guide to the Physicochemical Properties of 2'-Deoxyadenosine-13C10
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 2'-Deoxyadenosine-13C10, a stable isotope-labeled nucleoside essential for a
variety of research applications. This document details the compound's key characteristics,
outlines experimental methodologies for their determination, and presents a visual
representation of its role in DNA synthesis. The information herein is intended to support
researchers, scientists, and drug development professionals in the effective use of this
compound in their studies.

Core Physicochemical Properties

2'-Deoxyadenosine-13C10 is a non-radioactive, stable isotope-labeled version of the naturally
occurring deoxyribonucleoside, 2'-deoxyadenosine. The incorporation of ten carbon-13 atoms
provides a distinct mass shift, making it an invaluable tool for tracer studies in metabolic
research, biomolecular NMR, and as a standard in mass spectrometry-based applications.
While specific experimental data for the 13C-labeled variant is not always available, the
physicochemical properties are expected to be very similar to its unlabeled counterpart.

Quantitative Data Summary
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The following table summarizes the key physicochemical properties of 2'-Deoxyadenosine and

its 13C10-labeled form. Data for the unlabeled compound is provided as a close approximation
where specific data for the labeled compound is not available.
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Value (2'- Value (2'-
Property Deoxyadenosine- Deoxyadenosine, Reference/Note
13C10) Unlabeled)
The molecular formula
Molecular Formula 13C10H13N50s3 C10H13Ns03 reflects the isotopic

labeling.

Approx. 261.17 g/mol

(calculated based on

251.24 g/mol [2][3]

The molecular weight
is higher due to the

presence of the

Molecular Weight 13C) 284.15 g/mol (for 269.26 g/mol heavier 13C isotopes.
13C10, °Ns (monohydrate)[4] The monohydrate
monohydrate)[1] form includes a
molecule of water.
Not explicitly reported; Isotopic labeling has a
_ _ PCTEY p- _ 187-189 °C[3], 189 .p. 9
Melting Point expected to be similar “Cl215] negligible effect on the
to the unlabeled form. melting point.
Solubility is a key
parameter for
experimental design,
particularly for in vitro
assays and
formulation
) development. For the
Soluble in water and
o ) monohydrate form,
Not explicitly reported;  caustic soda.[3] o _
B o ] ) solubility in DMSO is
Solubility expected to be similar  Slightly soluble in

to the unlabeled form.

DMSO and Methanol.
(3]

reported as 54
mg/mL.[4][6] A study
on unlabeled 2'-
deoxyadenosine
investigated its
fluorescence in water-
n-butanol and water-

acetonitrile mixtures.

[7]
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The physical
White odorless appearance is
Appearance Solid, powder crystals[2][5], consistent between
powder][3] the labeled and

unlabeled forms.

This value is critical
for applications relying
) ) ) on the mass
Isotopic Purity =98 atom % 13C[5] Not Applicable )
difference for
detection and

quantification.

High chemical purity is

essential to avoid
Chemical Purity >95% (CP)[5], 95%[1] =99% interference from

impurities in sensitive

analytical techniques.

Proper storage is
Refrigerated (+2°C to crucial to maintain the
Storage Temperature 2-8°C[3] N ) ]
+8°C)[1], -20°CJ[5] stability and integrity

of the compound.

Experimental Protocols

The determination of the physicochemical properties of nucleoside analogs like 2'-
Deoxyadenosine-13C10 follows established laboratory procedures. Below are detailed
methodologies for key experiments.

Melting Point Determination

The melting point of a solid compound is a critical indicator of its purity. A sharp melting range
typically signifies a high degree of purity.

Apparatus:

e Melting point apparatus (e.g., DigiMelt or similar)
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e Capillary tubes (sealed at one end)
Procedure:

o Sample Preparation: A small amount of the dry, powdered 2'-Deoxyadenosine-13C10 is
placed into a capillary tube. The tube is tapped gently to pack the solid to a height of 2-3 mm
at the sealed end.[1]

e Instrument Setup: The capillary tube is inserted into the heating block of the melting point
apparatus.

e Heating: The sample is heated at a steady and slow rate, typically 1-2°C per minute,
especially when approaching the expected melting point.

o Observation: The sample is observed through a magnifying lens. The temperature at which
the first drop of liquid appears is recorded as the onset of melting. The temperature at which
the entire solid has transitioned to a liquid is recorded as the completion of melting. The
range between these two temperatures is the melting range. For an unknown compound, a
preliminary rapid heating can be performed to determine an approximate melting range,
followed by a more precise measurement with a slower heating rate.[1]

Solubility Determination

Solubility is determined to understand the behavior of the compound in various solvents, which
is crucial for preparing solutions for biological assays, chromatography, and other applications.

Apparatus:

Vials or test tubes

Vortex mixer

Analytical balance

Solvents of interest (e.g., water, DMSO, ethanol)

Optional: HPLC system with a UV detector
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Procedure (Visual Method):

Preparation: A known mass of 2'-Deoxyadenosine-13C10 is weighed into a vial.
Solvent Addition: A measured volume of the desired solvent is added to the vial.

Dissolution: The mixture is agitated using a vortex mixer for a set period to facilitate
dissolution. Gentle heating may be applied if the compound is stable at elevated
temperatures.

Observation: The solution is visually inspected for any undissolved solid particles. If the
solution is clear, the compound is considered soluble at that concentration. If solid remains,
the compound is considered insoluble or partially soluble, and the process can be repeated
with a larger volume of solvent to determine the saturation point.

Procedure (HPLC Method):

Saturated Solution Preparation: An excess amount of 2'-Deoxyadenosine-13C10 is added
to a known volume of solvent and agitated until equilibrium is reached (typically several
hours).

Filtration/Centrifugation: The saturated solution is filtered through a syringe filter (e.g., 0.22
pum) or centrifuged to remove any undissolved solid.

Quantification: A known volume of the clear supernatant is diluted and injected into an HPLC
system. The concentration of the dissolved compound is determined by comparing its peak
area to a standard curve of known concentrations. This provides a quantitative measure of
solubility (e.g., in mg/mL or mM).

Signaling Pathways and Experimental Workflows

2'-Deoxyadenosine is a fundamental building block of DNA. Its labeled form, 2'-

Deoxyadenosine-13C10, is used to trace the process of DNA synthesis and replication. The

following diagram illustrates the workflow of how 2'-Deoxyadenosine-13C10 is incorporated

into a growing DNA strand during replication.
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Cellular Uptake and Phosphorylation

Nucleoside Diphosphate
2 'DEUE‘;'Z‘:C";E‘T;BMO dAMP-13C10 in dADP-13C10 «
GATP-13C10

D‘ A Synthesis

Click to download full resolution via product page

Incorporation of 2'-Deoxyadenosine-13C10 into DNA.

This workflow begins with the cellular uptake of 2'-Deoxyadenosine-13C10, followed by a
series of phosphorylation steps to convert it into the active triphosphate form (dATP-13C10).
DNA polymerase then utilizes this labeled nucleotide to extend a growing DNA strand, using an
existing DNA strand as a template. This process is fundamental to DNA replication and repair
and is a common subject of study using stable isotope-labeled nucleosides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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